1-[(2-chlorophenyl)methyl]-N-(4-fluoro-3-nitrophenyl)-6-oxopyridine-3-carboxamide

• IUPAC Name: 1-[(2-chlorophenyl)methyl]-N-(4-fluoro-3-nitrophenyl)-6-oxopyridine-3-carboxamide
• InChI: InChI=1S/C19H13ClFN3O4/c20-15-4-2-1-3-12(15)10-23-11-13(5-8-18(23)25)19(26)22-14-6-7-16(21)17(9-14)24(27)28/h1-9,11H,10H2,(H,22,26)
• InChI Key: BTJIXNWUTPSUPK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C=C(C=CC2=O)C(=O)NC3=CC(=C(C=C3)F)[N+](=O)[O-])Cl
• Molecular Formula: C19H13ClFN3O4
• Molecular Weight: 401.8 g/mol

Description

1-[(2-chlorophenyl)methyl]-N-(4-fluoro-3-nitrophenyl)-6-oxopyridine-3-carboxamide is a useful research compound. Its molecular formula is C19H13ClFN3O4 and its molecular weight is 401.78. The purity is usually 95%.
BenchChem offers high-quality 1-[(2-chlorophenyl)methyl]-N-(4-fluoro-3-nitrophenyl)-6-oxopyridine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-[(2-chlorophenyl)methyl]-N-(4-fluoro-3-nitrophenyl)-6-oxopyridine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticonvulsant Properties

• The crystal structures of three anticonvulsant enaminones were determined, highlighting the significance of the cyclohexene rings and the role of intermolecular hydrogen bonds in forming infinite chains of molecules, which could be relevant for understanding the structural basis of anticonvulsant activity (Kubicki, Bassyouni, & Codding, 2000).

Antidepressant and Nootropic Agents

• Schiff’s bases and 2-azetidinones of isonocotinyl hydrazone were synthesized and showed potential as antidepressant and nootropic agents, indicating the therapeutic potential of similar compounds in CNS disorders (Thomas, Nanda, Kothapalli, & Hamane, 2016).

Antimicrobial and Antibiofilm Properties

• New thiourea derivatives exhibited significant antimicrobial activity, especially against Pseudomonas aeruginosa and Staphylococcus aureus, suggesting their potential as novel antimicrobial agents with antibiofilm properties (Limban, Marutescu, & Chifiriuc, 2011).

Synthesis Techniques and Chemical Probes

• Alpha-nitro ketone compounds were synthesized and used as probes for Drosophila nicotinic acetylcholine receptor interaction, demonstrating innovative synthesis techniques and applications in neurobiology (Zhang, Tomizawa, & Casida, 2004).

High-Performance Materials

• The synthesis of transparent aromatic polyimides derived from thiophenyl-substituted benzidines was reported, showcasing applications in creating materials with high refractive index, small birefringence, and good thermomechanical stabilities (Tapaswi et al., 2015).